Cas no 2309469-07-4 (3-Pyrrolidinecarboxylic acid, 3-(2-chlorophenyl)-, methyl ester, hydrochloride (1:1))

• Product Name: 3-Pyrrolidinecarboxylic acid, 3-(2-chlorophenyl)-, methyl ester, hydrochloride (1:1)
• CAS No: 2309469-07-4
• MF: C₁₂H₁₅Cl₂NO₂
• MW: 276.159001588821
• CID: 5413496
• PubChem ID: 138991510
• Update Time: 2025-06-22

3-Pyrrolidinecarboxylic acid, 3-(2-chlorophenyl)-, methyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• METHYL 3-(2-CHLOROPHENYL)PYRROLIDINE-3-CARBOXYLATE HCL
• Z3629824040
• methyl 3-(2-chlorophenyl)pyrrolidine-3-carboxylate hydrochloride
• 2309469-07-4
• AT20974
• Methyl 3-(2-chlorophenyl)pyrrolidine-3-carboxylate;hydrochloride
• EN300-6764190
• 3-Pyrrolidinecarboxylic acid, 3-(2-chlorophenyl)-, methyl ester, hydrochloride (1:1)

• Inchi： 1S/C12H14ClNO2.ClH/c1-16-11(15)12(6-7-14-8-12)9-4-2-3-5-10(9)13;/h2-5,14H,6-8H2,1H3;1H
• InChI Key： KCVKKGFGUAHLQH-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CC=CC=C2Cl)(C(OC)=O)C1.[H]Cl

Computed Properties

• Exact Mass: 275.0479841g/mol
• Monoisotopic Mass: 275.0479841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on 3-Pyrrolidinecarboxylic acid, 3-(2-chlorophenyl)-, methyl ester, hydrochloride (1:1)

Introduction to 3-Pyrrolidinecarboxylic acid, 3-(2-chlorophenyl)-, methyl ester, hydrochloride (1:1) (CAS No. 2309469-07-4)

3-Pyrrolidinecarboxylic acid, 3-(2-chlorophenyl)-, methyl ester, hydrochloride (1:1), with the CAS number 2309469-07-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of pyrrolidine, a five-membered heterocyclic amine, and features a 2-chlorophenyl substituent and a methyl ester group. The hydrochloride salt form enhances its solubility and stability, making it suitable for various applications in drug discovery and development.

The chemical structure of 3-Pyrrolidinecarboxylic acid, 3-(2-chlorophenyl)-, methyl ester, hydrochloride (1:1) is characterized by its unique combination of functional groups. The pyrrolidine ring provides a flexible and bioactive scaffold, while the 2-chlorophenyl group introduces lipophilicity and potential interactions with biological targets. The methyl ester group adds further complexity and can be metabolized to the corresponding carboxylic acid in vivo. The hydrochloride salt form ensures that the compound is stable and easily handled in both solid and solution states.

Recent studies have highlighted the potential of 3-Pyrrolidinecarboxylic acid, 3-(2-chlorophenyl)-, methyl ester, hydrochloride (1:1) as a lead compound for the development of novel therapeutic agents. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many drugs used in treating neurological disorders, cardiovascular diseases, and metabolic conditions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibited potent agonist activity at specific GPCRs, suggesting its potential as a therapeutic agent for conditions such as Parkinson's disease and Alzheimer's disease.

In addition to its GPCR modulation properties, 3-Pyrrolidinecarboxylic acid, 3-(2-chlorophenyl)-, methyl ester, hydrochloride (1:1) has shown promise in preclinical studies as an inhibitor of certain enzymes involved in inflammation and pain pathways. A research team from the University of California reported that this compound effectively inhibited cyclooxygenase-2 (COX-2), an enzyme responsible for the production of prostaglandins that mediate inflammation and pain. This finding opens up new avenues for developing non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

The pharmacokinetic properties of 3-Pyrrolidinecarboxylic acid, 3-(2-chlorophenyl)-, methyl ester, hydrochloride (1:1) have also been extensively studied. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life in vivo. These properties make it an attractive candidate for further development as an orally administered drug. Moreover, its low toxicity profile in animal models suggests that it may be safe for human use.

In the context of drug discovery and development, the synthetic accessibility of 3-Pyrrolidinecarboxylic acid, 3-(2-chlorophenyl)-, methyl ester, hydrochloride (1:1) is another important factor. The compound can be synthesized through well-established routes using readily available starting materials. This ease of synthesis facilitates large-scale production and optimization efforts to enhance its therapeutic potential.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Pyrrolidinecarboxylic acid, 3-(2-chlorophenyl)-, methyl ester, hydrochloride (1:1) in various therapeutic indications. Early-phase trials have shown promising results in terms of tolerability and pharmacodynamic effects. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 3-Pyrrolidinecarboxylic acid, 3-(2-chlorophenyl)-, methyl ester, hydrochloride (1:1) (CAS No. 2309469-07-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for developing novel therapeutic agents targeting GPCRs and inflammatory pathways. Ongoing research and clinical trials will further elucidate its potential as a safe and effective treatment option for various diseases.